Cas no 1028090-05-2 (5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde)

• Product Name: 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde
• CAS No: 1028090-05-2
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 4677436
• Update Time: 2025-05-21

5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(pyrrolidin-1-yl)benzaldehyde
• 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde

• Inchi： 1S/C11H12FNO/c12-10-3-4-11(9(7-10)8-14)13-5-1-2-6-13/h3-4,7-8H,1-2,5-6H2
• InChI Key： SFRGDCGSEJEBRG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=O)C=1)N1CCCC1

Computed Properties

• Exact Mass: 193.09
• Monoisotopic Mass: 193.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3

Additional information on 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde

5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde (CAS 1028090-05-2): A Versatile Building Block in Modern Organic Synthesis

In the realm of fluorinated aromatic compounds, 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde (CAS 1028090-05-2) has emerged as a valuable synthetic intermediate with diverse applications across pharmaceutical research and material science. This pyrrolidine-substituted benzaldehyde derivative combines the unique electronic effects of fluorine substitution with the structural versatility of a formyl group, making it particularly useful for constructing complex molecular architectures.

The molecular structure of 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde features three key functional elements: a fluorine atom at the 5-position, a pyrrolidine ring at the 2-position, and an aldehyde group. This trifecta of functionality enables multiple reaction pathways, explaining why researchers frequently search for "synthesis of fluorinated benzaldehydes" or "applications of pyrrolidine aromatic compounds" in scientific databases. The compound's molecular weight of 193.21 g/mol and moderate polarity make it suitable for various organic transformations.

Recent trends in medicinal chemistry have driven increased interest in fluorinated building blocks like 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde. Pharmaceutical researchers often investigate "fluorine in drug design" due to its ability to modulate bioavailability and metabolic stability. The pyrrolidine moiety in this compound is particularly valuable as it appears in numerous bioactive molecules, addressing common search queries about "nitrogen heterocycles in pharmaceuticals". These features combine to make CAS 1028090-05-2 a sought-after material for structure-activity relationship studies.

The synthetic utility of 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde extends beyond drug discovery. Materials scientists exploring "fluorinated organic semiconductors" or "photoactive aromatic compounds" frequently utilize such derivatives. The electron-withdrawing fluorine and electron-donating pyrrolidine group create an interesting push-pull electronic system that can influence optical and electronic properties - a topic generating numerous academic searches about "donor-acceptor benzaldehyde derivatives".

From a practical standpoint, 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde typically appears as a pale yellow to white crystalline powder with good stability under standard storage conditions. Its physical properties align with common industry requirements for "high purity synthetic intermediates", another frequently searched term among chemical purchasers. The compound's melting point range (typically 80-85°C) and solubility profile (soluble in common organic solvents like dichloromethane, ethanol, and acetone) make it convenient for laboratory use.

The growing demand for fluorinated pharmaceutical intermediates has positioned 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde as an important commercial product. Market analysts tracking "fluorine chemistry market trends" note steady growth in this sector, driven by the increasing incorporation of fluorine atoms in approved drugs. Suppliers catering to searches for "custom fluorination services" or "specialty benzaldehyde derivatives" often include this compound in their catalogs due to its versatility in medicinal chemistry applications.

In synthetic methodology, 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde serves as an excellent substrate for various transformations. The aldehyde group readily participates in condensation reactions (addressing search terms like "aldehyde condensation reactions"), while the pyrrolidine nitrogen can be further functionalized. These characteristics make it valuable for researchers investigating "multicomponent reactions" or "heterocycle synthesis" - both trending topics in organic chemistry literature.

Quality control of 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde typically involves analytical techniques commonly searched by quality assurance professionals, including "HPLC purity analysis" and "GC-MS characterization". The compound's distinct 1H NMR profile (featuring characteristic aldehyde proton around δ 10 ppm and pyrrolidine protons between δ 1.8-3.5 ppm) provides reliable quality verification, important for purchasers seeking "certified chemical reference standards".

Environmental and handling considerations for 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde follow standard laboratory safety protocols, addressing common workplace queries about "handling aromatic aldehydes". While not classified as hazardous under standard regulations, proper storage away from strong oxidizers and in well-sealed containers maintains product integrity - a concern reflected in searches for "chemical storage best practices".

Looking forward, the applications of 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde continue to expand. Recent patent literature reveals growing interest in using such fluorinated aromatic aldehydes for developing "covalent inhibitors" (a hot topic in drug discovery) and "photoactive materials" (addressing renewable energy research trends). These developments ensure ongoing relevance for CAS 1028090-05-2 in cutting-edge chemical research.

For synthetic chemists, the availability of 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde from multiple suppliers addresses the practical need for "reliable chemical sources". The compound's stability allows for convenient international shipping, important for global research collaborations searching for "chemical logistics solutions". With proper documentation and purity certification, it meets the stringent requirements of pharmaceutical development workflows.

In conclusion, 5-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde (CAS 1028090-05-2) represents a strategically important fluorinated building block that bridges multiple research domains. Its unique combination of fluorine substitution, pyrrolidine functionality, and aldehyde reactivity continues to inspire innovative applications across drug discovery, materials science, and synthetic methodology - making it a compound worthy of attention in modern chemical research and development.